Cas no 2287262-47-7 (2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-47-7
• MF: C₁₃H₁₃ClFNO₂
• MW: 269.699226140976
• CID: 6327243
• PubChem ID: 137944122
• Update Time: 2025-05-20

2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761260
• 2287262-47-7
• 2-amino-2-[3-(3-chloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C13H13ClFNO2/c14-8-3-7(1-2-9(8)15)12-4-13(5-12,6-12)10(16)11(17)18/h1-3,10H,4-6,16H2,(H,17,18)
• InChI Key： FLDMZIBCTRGSEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C12CC(C(C(=O)O)N)(C1)C2)F

Computed Properties

• Exact Mass: 269.0618845g/mol
• Monoisotopic Mass: 269.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid: A Comprehensive Overview

2-Amino-2-[3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287262-47-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as Amino Acetic Acid Derivative, is characterized by its bicyclic framework and the presence of halogen substituents, which contribute to its distinctive chemical properties.

The molecular structure of Amino Acetic Acid Derivative comprises a bicyclo[1.1.1]pentane ring system, which is fused with a phenyl group substituted with chlorine and fluorine atoms. This arrangement not only imparts stability to the molecule but also enhances its reactivity in various chemical reactions. The amino acetic acid moiety further adds functional versatility, making this compound a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of Amino Acetic Acid Derivative in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. Researchers have demonstrated that the compound's unique structure allows for efficient binding to specific protein targets, making it a promising candidate for the design of next-generation drugs. Moreover, its ability to form stable complexes with metal ions has opened new avenues in the field of coordination chemistry.

In terms of synthesis, Amino Acetic Acid Derivative can be prepared through a variety of organic reaction pathways, including nucleophilic substitution, condensation reactions, and cyclization processes. The latest advancements in catalytic methodologies have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and industrial applications.

The applications of Amino Acetic Acid Derivative extend beyond pharmaceuticals. Its unique chemical properties make it an ideal candidate for use in advanced materials such as high-performance polymers and nanomaterials. For instance, recent research has explored its role as a building block for self-healing polymers, which exhibit remarkable mechanical properties and environmental adaptability.

From an environmental standpoint, Amino Acetic Acid Derivative has shown potential as a biodegradable additive in various industrial processes. Its ability to undergo enzymatic degradation under controlled conditions aligns with current sustainability goals, making it a favorable option for eco-friendly chemical manufacturing.

In conclusion, Amino Acetic Acid Derivative (CAS No: 2287262-47-7) stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.